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Compound Focus: Salclobuzate sodium

CAS No.: 387825-07-2

Cat. No.: S8757776

Get Quote

Chemical Identification & Properties

For accurate identification and handling, the core properties of Salclobuzate Sodium are summarized in the

table below.

Property Details

IUPAC Name Sodium 4-[(4-chloro-2-hydroxybenzoyl)amino]butanoate [1]

CAS Registry
Number

387825-07-2 [2] [1] [3]

Molecular
Formula

C11H11ClNNaO4 [2] [1]

Molar Mass 279.65 g/mol [2]

Synonyms SNAC (Note: This is a common synonym for the closely related compound
Salcaprozate sodium; use caution in differentiation) [4]

Efficacy Oral absorption promoter [2]
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Inferred Storage & Handling Guidelines

In the absence of specific data for Salclobuzate Sodium, the following guidelines are inferred from general

good manufacturing practices (GMP) for pharmaceuticals and hints from commercial sources [5] [4].

Aspect Recommended Guideline Rationale & Precautions

Temperature Long-term: 2°C - 8°C
(refrigerated) [4]; General: 25°C ±

2°C [5]

Refrigerated storage is suggested by a
commercial supplier [4]. The general condition is a

standard for long-term pharmaceutical stability [5].

Moisture Store in a sealed container away

from moisture [4].

The salt form and functional groups suggest

potential sensitivity to hydrolysis. Using a
desiccant is advisable.

Handling Use personal protective
equipment (PPE). Handle in a

well-ventilated fume hood.

Standard safe laboratory practices apply in the
absence of specific toxicity data.

The following decision diagram outlines the logic for selecting storage conditions based on the available

information and general principles.
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Figure 1: Storage Condition Decision Workflow

Start: Assess
Salclobuzate Sodium Storage

Is specific stability data
available from the supplier?

Follow supplier's
recommended conditions

 Yes

Apply precautionary principle
and general GMP rules

 No

Document Conditions
and Monitor Stock

Is the compound known to be
moisture-sensitive?

Use sealed container
with desiccant

 Likely

Ensure container
is properly sealed

 Unknown

Select Storage Temperature:
Prefer 2°C - 8°C if feasible.

Otherwise, use standard 25°C.
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and Monitor Stock

Click to download full resolution via product page

Frequently Asked Questions & Troubleshooting

Here are some anticipated FAQs and troubleshooting guides based on common laboratory scenarios.

Q1: The chemical seems to have clumped together. Has it degraded?

Assessment: Clumping often indicates exposure to moisture and absorption of water.
Action: The compound may still be usable. Carefully break up the clumps in a controlled

environment. Perform analytical techniques like HPLC to confirm purity and identity before using it in
critical experiments.

Q2: How should I prepare a stock solution of Salclobuzate Sodium?

Solvent: DMSO is a suitable solvent. A typical stock concentration is 50 mg/mL [4].
Handling: The solution is hygroscopic (absorbs water from the air). Use newly opened, anhydrous

DMSO for preparation.
Storage: Aliquot the stock solution into sealed vials. Store at -20°C for one month or at -80°C for up

to six months. Avoid repeated freeze-thaw cycles [4].

Q3: What is the difference between Salclobuzate Sodium and Salcaprozate Sodium (SNAC)?

Clarification: They are different compounds. While both are sodium salts and absorption

promoters, they have different chemical structures.
Salclobuzate Sodium has a 4-carbon chain and a chlorine atom on the aromatic ring [1] [3].

Salcaprozate Sodium (SNAC) has an 8-carbon chain and no chlorine on the aromatic ring [4].
Implication: Their pharmacological profiles and stability data may differ. Always verify you are

working with the correct compound.

Experimental Stability Protocol
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Since specific data is unavailable, you may need to generate it. Below is a suggested protocol for conducting

preliminary stability studies.

Objective: To determine the preliminary chemical and physical stability of Salclobuzate Sodium under

various stress conditions.

Materials:

High-purity sample of Salclobuzate Sodium
Controlled temperature chambers (e.g., 4°C, 25°C, 40°C)
Desiccators and humidity chambers (e.g., 60% RH, 75% RH)

Amber and clear glass vials
Analytical equipment (HPLC with a UV detector)

Methodology:

Sample Preparation: Weigh approximately 50 mg of the compound into multiple vials. Leave some
vials open or with punctured caps for solid-state stability, and prepare stock solutions for solution-

state stability.
Stress Conditions: Expose the samples to the following conditions:

Thermal Stress: 40°C ± 2°C [5]
Humidity Stress: 75% ± 5% RH [5]

Hydrolytic Stress: Prepare solutions and store at different pH levels.
Oxidative Stress: Expose to 3% hydrogen peroxide.

Photostability: Expose solid and solution samples to both visible and UV light (ICH Q1B).
Analysis: At predetermined time points (e.g., 1, 2, 4 weeks), analyze the samples by HPLC. Monitor

for:
Assay: Reduction in the peak area of the parent compound.

Degradation Products: Appearance and increase of new peaks.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Salclobuzate sodium storage and handling guidelines]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b8757776#salclobuzate-

sodium-storage-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.kegg.jp/entry/D08994
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB14848315.htm
https://www.medchemexpress.com/salcaprozate-sodium.html?srsltid=AfmBOorVOZsRNWvNnRN3yl2XjWgwiPBBdx6b-JLLZNP388MtAA6z9jIJ
https://gmpinsiders.com/stability-storage-conditions/
https://www.smolecule.com/products/b8757776#salclobuzate-sodium-storage-and-handling-guidelines
https://www.smolecule.com/products/b8757776#salclobuzate-sodium-storage-and-handling-guidelines
https://www.smolecule.com/products/b8757776#salclobuzate-sodium-storage-and-handling-guidelines
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s8757776?utm_src=pdf-bulk
https://www.smolecule.com/products/s8757776?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

